Cas no 2460672-28-8 ((methyl-13C-d3)boronic acid)
(methyl-13C-d3)boronic acid structure
Product Name:(methyl-13C-d3)boronic acid
CAS No:2460672-28-8
MF:CH5BO2
MW:63.8713405132294
CID:6831318
PubChem ID:172400132
Update Time:2025-02-28
(methyl-13C-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-19068
- (methyl-13C-d3)boronic acid
- 2460672-28-8
-
- Inchi: 1S/CH5BO2/c1-2(3)4/h3-4H,1H3/i1+1D3
- InChI Key: KTMKRRPZPWUYKK-KQORAOOSSA-N
- SMILES: OB([13C]([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 64.0604446Da
- Monoisotopic Mass: 64.0604446Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(methyl-13C-d3)boronic acid Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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